Cas no 2034476-93-0 (N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide)

Technical Introduction: N-{2-[5-Methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide is a heterocyclic compound featuring a pyrazole core substituted with a thiophene ring and an ethyl-linked furan-3-carboxamide moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of thiophene and furan rings enhances electronic diversity, which may contribute to binding affinity in pharmacological targets. The compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its stability and synthetic accessibility further support its use in exploratory research for therapeutic applications.
N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide structure
2034476-93-0 structure
Product Name:N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
CAS No:2034476-93-0
MF:C15H15N3O2S
MW:301.3635
CID:5352065
Update Time:2025-11-02

N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
    • N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide
    • N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
    • Inchi: 1S/C15H15N3O2S/c1-11-9-13(14-3-2-8-21-14)17-18(11)6-5-16-15(19)12-4-7-20-10-12/h2-4,7-10H,5-6H2,1H3,(H,16,19)
    • InChI Key: LCFDQTZOCYYDOA-UHFFFAOYSA-N
    • SMILES: S1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])([H])[H])N(C([H])([H])C([H])([H])N([H])C(C2=C([H])OC([H])=C2[H])=O)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 369
  • XLogP3: 2
  • Topological Polar Surface Area: 88.3

N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide Pricemore >>

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Additional information on N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide

N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide (CAS 2034476-93-0): A Comprehensive Overview

N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide (CAS 2034476-93-0) is a novel heterocyclic compound that has gained significant attention in pharmaceutical research and organic chemistry. This furan-carboxamide derivative features a unique molecular architecture combining pyrazole, thiophene, and furan moieties, making it particularly interesting for drug discovery applications.

The compound's structural complexity offers multiple sites for molecular interactions, which explains its growing popularity in medicinal chemistry research. Recent studies suggest potential applications in developing small molecule therapeutics, particularly in areas addressing neurological disorders and metabolic diseases - two of the most searched health topics in 2024 according to Google Trends data.

From a chemical perspective, CAS 2034476-93-0 demonstrates excellent stability under standard laboratory conditions, with a melting point range of 138-142°C. Its molecular weight of 301.36 g/mol and moderate lipophilicity (calculated LogP ≈ 2.8) make it suitable for various pharmaceutical formulations. The presence of both hydrogen bond donors and acceptors in its structure contributes to its potential as a protein-binding agent.

In drug discovery pipelines, this pyrazole-thiophene-furan hybrid has shown promise as a scaffold for developing selective enzyme inhibitors. Researchers are particularly interested in its potential to modulate kinase activity, a hot topic in cancer research. The compound's structural flexibility allows for various modifications, enabling medicinal chemists to optimize its pharmacokinetic properties and target specificity.

The synthesis of N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide typically involves multi-step organic reactions, starting with the construction of the 5-methyl-3-(thiophen-2-yl)-1H-pyrazole core. Current optimization efforts focus on improving yield and purity while reducing environmental impact - addressing the growing demand for green chemistry solutions in pharmaceutical manufacturing.

Analytical characterization of CAS 2034476-93-0 reveals distinct spectroscopic signatures: 1H NMR (400 MHz, DMSO-d6) shows characteristic peaks at δ 8.21 (s, 1H), 7.85 (d, J = 5.6 Hz, 1H), and 6.45 (s, 1H), while 13C NMR displays key signals at 160.5, 152.3, and 142.1 ppm. These spectral features are crucial for quality control in research applications.

Recent patent literature indicates growing commercial interest in this compound class, with several applications filed for analogs of N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide as potential therapeutics. Market analysts note increasing demand for such heterocyclic building blocks in contract research organizations and academic laboratories.

From a safety perspective, preliminary toxicological studies suggest favorable profiles for research use, though comprehensive data remains limited. Researchers should follow standard laboratory safety protocols when handling this compound, including proper personal protective equipment and ventilation - a crucial consideration given recent emphasis on lab safety standards in chemical research.

The future outlook for CAS 2034476-93-0 appears promising, with potential applications extending beyond pharmaceuticals into material science and agricultural chemistry. Its unique combination of aromatic systems makes it an interesting candidate for developing functional materials with specific electronic or optical properties.

For researchers seeking high-purity N-{2-5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide, several specialty chemical suppliers now offer this compound with comprehensive analytical documentation. Quality parameters typically include ≥98% purity by HPLC, with certificates of analysis providing detailed spectroscopic characterization and chromatographic data.

As the scientific community continues to explore the potential of this multifunctional heterocycle, we anticipate new discoveries regarding its biological activities and material properties. The compound's versatility positions it as a valuable tool for addressing current challenges in drug discovery and molecular design, particularly in areas requiring selective molecular recognition.

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